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Compound of Interest

Compound Name:
Ethyl 2-formyloxazole-4-

carboxylate

Cat. No.: B175793 Get Quote

CAS Number: 181633-60-3

This technical guide provides a comprehensive overview of Ethyl 2-formyloxazole-4-
carboxylate, a heterocyclic organic compound of interest to researchers and professionals in

drug development and organic synthesis. While specific data for this compound is limited in

publicly available literature, this guide synthesizes information on its core structure, plausible

synthetic routes, and potential applications by drawing parallels with closely related analogues.

Chemical Structure and Properties
Ethyl 2-formyloxazole-4-carboxylate features an oxazole ring substituted with a formyl group

at the 2-position and an ethyl carboxylate group at the 4-position. The presence of these

functional groups imparts a unique chemical reactivity, making it a potentially valuable building

block in medicinal chemistry.

Table 1: Physicochemical Properties of Structurally Similar Compounds

Due to the limited availability of specific experimental data for Ethyl 2-formyloxazole-4-
carboxylate, the following table presents data for analogous compounds to provide a

comparative context.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Ethyl 2-

aminothiazole-4-

carboxylate

5398-36-7 C6H8N2O2S 172.20 177-181

Ethyl 2-

bromothiazole-4-

carboxylate

100367-77-9 C6H6BrNO2S 236.09 67-71

Ethyl 2-(3-formyl-

4-

hydroxyphenyl)-4

-methylthiazole-

5-carboxylate

161798-01-2 C14H13NO4S 291.32 116

Data sourced from publicly available chemical databases.

Plausible Synthetic Methodologies
The synthesis of Ethyl 2-formyloxazole-4-carboxylate is not well-documented in readily

accessible scientific literature. However, based on established organic chemistry principles for

the synthesis of substituted oxazoles, a plausible synthetic pathway can be proposed. A

common route to the oxazole-4-carboxylate core involves the cyclization of a serine-derived

intermediate. The introduction of the formyl group at the 2-position could be a subsequent step

or integrated into the initial cyclization.

Proposed Experimental Protocol: Two-Step Synthesis from a Precursor

This hypothetical protocol is based on general methods for oxazole synthesis and subsequent

formylation.

Step 1: Synthesis of Ethyl oxazole-4-carboxylate

Materials: Diethyl bromomalonate, formamide, polyphosphoric acid.
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Procedure: A mixture of diethyl bromomalonate and an excess of formamide is heated. The

resulting intermediate is then cyclized using a dehydrating agent such as polyphosphoric

acid to yield Ethyl oxazole-4-carboxylate. The crude product is purified by column

chromatography.

Step 2: Formylation at the 2-position

Materials: Ethyl oxazole-4-carboxylate, a suitable formylating agent (e.g., Vilsmeier-Haack

reagent prepared from DMF and POCl₃), and a non-polar solvent.

Procedure: To a solution of Ethyl oxazole-4-carboxylate in an appropriate solvent, the

formylating reagent is added dropwise at a controlled temperature. The reaction is monitored

by TLC. Upon completion, the reaction is quenched, and the product, Ethyl 2-
formyloxazole-4-carboxylate, is extracted and purified.

Diagram 1: Proposed Synthesis Workflow
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Caption: A potential two-step synthesis route to Ethyl 2-formyloxazole-4-carboxylate.

Potential Applications in Drug Discovery and
Development
The structural motifs present in Ethyl 2-formyloxazole-4-carboxylate suggest its potential

utility as a versatile scaffold in drug discovery. The oxazole ring is a common feature in many

biologically active compounds and natural products. The formyl group provides a reactive

handle for a variety of chemical transformations, allowing for the synthesis of a diverse library

of derivatives.

Potential Roles:

Intermediate for Lead Compound Synthesis: The aldehyde functionality can be readily

converted into other functional groups, such as amines, alcohols, or carboxylic acids,

enabling the exploration of structure-activity relationships (SAR).

Fragment-Based Drug Design: The molecule itself could serve as a fragment for screening

against biological targets.

Precursor to Bioactive Molecules: The oxazole core is found in compounds with a wide range

of activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Diagram 2: Logical Relationships in Drug Discovery
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Caption: A conceptual workflow illustrating the potential use of the title compound in a drug

discovery program.
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Conclusion
Ethyl 2-formyloxazole-4-carboxylate, CAS number 181633-60-3, represents a chemical

entity with significant potential for applications in synthetic and medicinal chemistry. While

direct experimental data remains scarce, this guide has provided a plausible framework for its

synthesis and has highlighted its potential as a valuable building block in the development of

novel therapeutic agents. Further research into the synthesis and reactivity of this compound is

warranted to fully explore its utility.

To cite this document: BenchChem. [An In-depth Technical Guide on Ethyl 2-formyloxazole-
4-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175793#ethyl-2-formyloxazole-4-carboxylate-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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